Cas no 2126164-29-0 (4,4-Difluoropentane-1-sulfonamide)

• Product Name: 4,4-Difluoropentane-1-sulfonamide
• CAS No: 2126164-29-0
• MF: C₅H₁₁F₂NO₂S
• MW: 187.208147287369
• CID: 4639321
• Update Time: 2025-11-02

4,4-Difluoropentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoropentane-1-sulfonamide
• BKD16429

• Inchi： 1S/C5H11F2NO2S/c1-5(6,7)3-2-4-11(8,9)10/h2-4H2,1H3,(H2,8,9,10)
• InChI Key： BOVOCOSSYQGOFR-UHFFFAOYSA-N
• SMILES： S(CCCC(C)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 207
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5

Additional information on 4,4-Difluoropentane-1-sulfonamide

4,4-Difluoropentane-1-sulfonamide (CAS No. 2126164-29-0): Properties, Applications, and Market Insights

4,4-Difluoropentane-1-sulfonamide (CAS No. 2126164-29-0) is a specialized fluorinated sulfonamide compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring difluoromethyl groups and a sulfonamide moiety, this compound offers remarkable potential as a building block in drug discovery and material science applications.

The growing interest in fluorinated organic compounds like 4,4-difluoropentane sulfonamide stems from their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. Recent studies highlight how the strategic incorporation of fluorine atoms can significantly improve a compound's pharmacological properties, making 4,4-Difluoropentane-1-sulfonamide synthesis a hot topic in medicinal chemistry circles.

From a chemical perspective, 4,4-Difluoropentane-1-sulfonamide properties include moderate water solubility and good thermal stability, characteristics that make it suitable for various industrial applications. The compound's sulfonamide group provides an excellent handle for further chemical modifications, while the difluoropentane backbone contributes to its lipophilicity and membrane permeability.

In pharmaceutical research, 4,4-Difluoropentane-1-sulfonamide uses primarily focus on its role as a key intermediate in the development of novel therapeutic agents. The compound's structural features make it particularly valuable for creating enzyme inhibitors and receptor modulators, with potential applications in treating metabolic disorders and inflammatory conditions. Recent patent filings suggest growing interest in 4,4-difluoropentane sulfonamide derivatives for targeted drug delivery systems.

The agrochemical industry has also shown increasing interest in 4,4-Difluoropentane-1-sulfonamide applications, particularly in the development of next-generation pesticides and herbicides. The compound's fluorinated structure may contribute to improved pest resistance management and environmental persistence profiles, addressing current concerns about sustainable agriculture practices.

Market analysis indicates steady growth in demand for 4,4-Difluoropentane-1-sulfonamide suppliers and manufacturers, driven by expanding research in fluorine chemistry. The global market for fluorinated building blocks is projected to grow at a CAGR of 6.2% through 2028, with 4,4-Difluoropentane-1-sulfonamide price remaining competitive due to improved synthetic routes and scaling-up of production.

From a synthetic chemistry standpoint, recent advancements in 4,4-Difluoropentane-1-sulfonamide preparation have focused on more sustainable methodologies. Green chemistry approaches utilizing catalytic fluorination and atom-economical transformations are becoming increasingly important considerations for 4,4-Difluoropentane-1-sulfonamide production, aligning with the pharmaceutical industry's push toward environmentally friendly processes.

Quality control standards for 4,4-Difluoropentane-1-sulfonamide typically require high purity levels (>98%) with strict limits on related substances. Analytical methods such as HPLC and GC-MS are commonly employed for 4,4-Difluoropentane-1-sulfonamide analysis, ensuring batch-to-batch consistency for research and development applications.

Storage and handling recommendations for 4,4-Difluoropentane-1-sulfonamide suggest keeping the material in tightly sealed containers under inert atmosphere at controlled temperatures. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this organofluorine compound.

Future research directions for 4,4-Difluoropentane-1-sulfonamide may explore its potential in materials science applications, particularly in the development of specialty polymers and liquid crystals. The compound's unique combination of fluorine atoms and sulfonamide functionality could enable novel materials with tailored dielectric properties and chemical resistance.

For researchers interested in 4,4-Difluoropentane-1-sulfonamide CAS 2126164-29-0, several commercial suppliers offer the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The availability of custom synthesis services for 4,4-difluoropentane sulfonamide analogs further expands the research possibilities with this interesting fluorinated building block.

In conclusion, 4,4-Difluoropentane-1-sulfonamide represents an important addition to the toolbox of fluorinated synthetic intermediates. Its combination of structural features and synthetic versatility positions it as a valuable compound for addressing current challenges in drug discovery and specialty chemicals development. As fluorine chemistry continues to evolve, compounds like 4,4-Difluoropentane-1-sulfonamide will likely play increasingly important roles in scientific innovation.